methyl 4-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate

• IUPAC Name: methyl 4-[3-[[(4-fluorobenzoyl)amino]methyl]piperidine-1-carbonyl]benzoate
• InChI: InChI=1S/C22H23FN2O4/c1-29-22(28)18-6-4-17(5-7-18)21(27)25-12-2-3-15(14-25)13-24-20(26)16-8-10-19(23)11-9-16/h4-11,15H,2-3,12-14H2,1H3,(H,24,26)
• InChI Key: JGUHSFJDWGIJMU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H23FN2O4
• Molecular Weight: 398.4 g/mol

Description

Methyl 4-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate is a chemical compound that has been extensively studied by researchers due to its potential therapeutic applications. It is a member of the piperidine class of compounds and has been shown to have a range of physiological effects.

Mechanism of Action

The mechanism of action of methyl 4-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in disease processes.
Biochemical and Physiological Effects:
Methyl 4-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant activity, as well as the ability to modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate in lab experiments is its high potency and specificity. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for research on methyl 4-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate. One potential area of research is its use in the treatment of cancer, where it has shown promise in preclinical studies. Another area of research is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of methyl 4-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate involves the reaction of 4-fluorobenzoyl chloride with N-(3-aminopropyl)piperidine, followed by reaction with methyl 4-hydroxybenzoate. This results in the formation of the final product, which is a white crystalline solid.

Scientific Research Applications

Methyl 4-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have activity against a range of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.